Cas no 1353975-55-9 (benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate)

• Product Name: benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate
• CAS No: 1353975-55-9
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 2156823
• PubChem ID: 66564286
• Update Time: 2025-06-12

benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Hydroxy-ethyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester
• Benzyl 3-((2-hydroxyethyl)(methyl)amino)piperidine-1-carboxylate
• (R)-Benzyl 3-((2-hydroxyethyl)(methyl)amino)piperidine-1-carboxylate
• (S)-Benzyl 3-((2-hydroxyethyl)(methyl)amino)piperidine-1-carboxylate
• AM94037
• 3-[(2-Hydroxyethyl)methylamino]piperidine-1-carboxylic acid benzyl ester
• benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate

• Inchi： 1S/C16H24N2O3/c1-17(10-11-19)15-8-5-9-18(12-15)16(20)21-13-14-6-3-2-4-7-14/h2-4,6-7,15,19H,5,8-13H2,1H3
• InChI Key： DTTWTJTZTGLXCU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C1)N(C)CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 319
• Topological Polar Surface Area: 53

Additional information on benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate (CAS No. 1353975-55-9)

Benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate (CAS No. 1353975-55-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their biological activities and versatility in drug design. The presence of both hydroxyethyl and methylamino functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers have explored the potential of benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate in modulating neurotransmitter systems, particularly in studies related to cognitive enhancement and neuroprotection. Its structural features align with the growing interest in small-molecule modulators for neurological disorders, a hot topic in modern pharmacology.

The compound's carboxylate moiety further enhances its utility in medicinal chemistry, as it can serve as a precursor for esterification or amidation reactions. This flexibility has led to its inclusion in libraries of drug-like molecules screened for bioactivity. Additionally, the benzyl group provides lipophilicity, which is crucial for improving membrane permeability—a key factor in drug delivery optimization.

From a synthetic perspective, CAS No. 1353975-55-9 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are focusing on eco-friendly methods to produce such intermediates. The compound's relevance to catalysis and microwave-assisted synthesis has also been highlighted, addressing the demand for faster and more efficient chemical processes.

In the realm of computational chemistry, benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate has been subjected to molecular docking studies to predict its interactions with biological targets. This aligns with the rise of AI-driven drug discovery, where virtual screening accelerates the identification of promising candidates. Such applications resonate with the current trend of integrating machine learning into pharmaceutical R&D.

Quality control and analytical profiling of this compound are critical, given its potential use in high-throughput screening. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. These aspects are particularly relevant to laboratories focusing on precision medicine and personalized therapeutics.

As the scientific community continues to explore piperidine scaffolds, benzyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate remains a compound of interest for its balanced physicochemical properties and adaptability. Its role in advancing structure-activity relationship (SAR) studies underscores its importance in rational drug design. Future research may uncover novel applications, particularly in emerging fields like bioconjugation and targeted therapy.